Cas no 2034586-62-2 (3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide
• CAS No: 2034586-62-2
• MF: C₁₂H₁₇ClFNO₄S
• MW: 325.784085035324
• CID: 5337061
• Update Time: 2025-05-21

3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzenesulfonamide
• 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C12H17ClFNO4S/c1-12(19-3,8-18-2)7-15-20(16,17)9-4-5-11(14)10(13)6-9/h4-6,15H,7-8H2,1-3H3
• InChI Key： PGBLNSDMOOITQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C)(COC)OC)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 403
• XLogP3: 1.6
• Topological Polar Surface Area: 73

Additional information on 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide

3-Chloro-N-(2,3-Dimethoxy-2-Methylpropyl)-4-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034586-62-2, commonly referred to as 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with chlorine and fluorine atoms, along with a substituted propyl chain containing methoxy groups.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of chlorine and fluorine substituents on the benzene ring enhances the compound's lipophilicity and bioavailability, making it a promising candidate for therapeutic applications. The dimethoxypropyl group further contributes to the molecule's stability and solubility properties.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which have significantly improved reaction yields and reduced reaction times compared to traditional methods. Researchers have also explored the stereochemical outcomes of various synthetic pathways, leading to a better understanding of how different reaction conditions influence the final product's configuration.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases involved in cellular signaling pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antiproliferative effects, making it a candidate for further investigation in oncology and immunology research. The integration of computational chemistry techniques has also provided valuable insights into the compound's interaction with target proteins at the molecular level.

From an environmental perspective, the degradation pathways of this compound under various conditions have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term environmental fate.

In summary, 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzene-1-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.